1. Home
  2. Product
  3. Reference Standards
  4. 3-O-Methyl Fulvestrant
3-O-Methyl Fulvestrant 3-O-Methyl Fulvestrant
Brand Name: Vulcanchem
CAS No.: 1221256-46-7
VCID: VC0126656
InChI: InChI=1S/C33H49F5O3S/c1-31-18-16-27-26-13-12-25(41-2)22-24(26)21-23(30(27)28(31)14-15-29(31)39)11-8-6-4-3-5-7-9-19-42(40)20-10-17-32(34,35)33(36,37)38/h12-13,22-23,27-30,39H,3-11,14-21H2,1-2H3/t23-,27-,28+,29+,30-,31+,42?/m1/s1
SMILES: CC12CCC3C(C1CCC2O)C(CC4=C3C=CC(=C4)OC)CCCCCCCCCS(=O)CCCC(C(F)(F)F)(F)F
Molecular Formula: C33H49F5O3S
Molecular Weight: 620.804

3-O-Methyl Fulvestrant

CAS No.: 1221256-46-7

Reference Standards

VCID: VC0126656

Molecular Formula: C33H49F5O3S

Molecular Weight: 620.804

3-O-Methyl Fulvestrant - 1221256-46-7

CAS No. 1221256-46-7
Product Name 3-O-Methyl Fulvestrant
Molecular Formula C33H49F5O3S
Molecular Weight 620.804
IUPAC Name (7R,8R,9S,13S,14S,17S)-3-methoxy-13-methyl-7-[9-(4,4,5,5,5-pentafluoropentylsulfinyl)nonyl]-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-ol
Standard InChI InChI=1S/C33H49F5O3S/c1-31-18-16-27-26-13-12-25(41-2)22-24(26)21-23(30(27)28(31)14-15-29(31)39)11-8-6-4-3-5-7-9-19-42(40)20-10-17-32(34,35)33(36,37)38/h12-13,22-23,27-30,39H,3-11,14-21H2,1-2H3/t23-,27-,28+,29+,30-,31+,42?/m1/s1
Standard InChIKey QRQZOWKZNIIWRQ-VNXSLSSRSA-N
SMILES CC12CCC3C(C1CCC2O)C(CC4=C3C=CC(=C4)OC)CCCCCCCCCS(=O)CCCC(C(F)(F)F)(F)F
Synonyms (7α,17β)-3-methoxy-7-[9-[(4,4,5,5,5-pentafluoropentyl)sulfinyl]nonyl]estra-1,3,5(10)-trien-17-ol;
Last Modified Aug 20 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19